Cas no 2254162-84-8 (Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor)

• Product Name: Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor
• CAS No: 2254162-84-8
• MF: C₂₂H₁₉N₃O₇S
• MW: 469.46716427803
• CID: 5729652
• Update Time: 2025-07-16

Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor Chemical and Physical Properties

Names and Identifiers

• Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-hydroxy-8-oxo-7-[(2-phenylacetyl)amino]-, (3-nitrophenyl)methyl ester

• Inchi： 1S/C22H19N3O7S/c26-16-12-33-21-18(23-17(27)10-13-5-2-1-3-6-13)20(28)24(21)19(16)22(29)32-11-14-7-4-8-15(9-14)25(30)31/h1-9,18,21,26H,10-12H2,(H,23,27)
• InChI Key： RFXGLUASFITBGW-UHFFFAOYSA-N
• SMILES： N12C(C(NC(CC3=CC=CC=C3)=O)C1=O)SCC(O)=C2C(OCC1=CC=CC([N+]([O-])=O)=C1)=O

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 805.3±65.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor

Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor: A Comprehensive Overview

Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor, with the CAS number 2254162-84-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a derivative of the well-known antibiotic cefaclor, exhibiting unique structural and pharmacological properties that have garnered attention from researchers worldwide. The introduction of specific modifications, such as the deschloro and desamino substitutions, along with the incorporation of a 3-hydroxy and 3-nitrobenzyl moiety, imparts distinct characteristics that influence its biological activity and potential therapeutic applications.

The chemical structure of Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor is characterized by a β-lactam ring, which is the core structural feature of many cephalosporin antibiotics. This ring system is crucial for the molecule's ability to inhibit bacterial cell wall synthesis, making it an effective agent against a range of Gram-positive and Gram-negative bacteria. The modifications present in this derivative, however, fine-tune its pharmacokinetic and pharmacodynamic properties, potentially enhancing its efficacy while reducing side effects.

In recent years, there has been a growing emphasis on developing novel antibiotics to combat the increasing problem of antibiotic resistance. Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor has emerged as a promising candidate in this effort. Its unique chemical profile suggests that it may possess enhanced binding affinity to bacterial enzymes involved in cell wall synthesis, thereby overcoming resistance mechanisms that affect conventional cephalosporins. This has been supported by preliminary in vitro studies demonstrating its potent activity against several resistant bacterial strains.

The synthesis of Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro and hydroxyl groups introduces additional reactive sites that can be exploited for further derivatization, opening up possibilities for designing even more advanced analogs with tailored properties. Advanced synthetic techniques, such as catalytic hydrogenation and selective oxidation, are employed to achieve the desired structural modifications.

The pharmacological profile of Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor has been extensively studied in both preclinical and clinical settings. Preclinical data indicate that this compound exhibits broad-spectrum antibacterial activity comparable to existing cephalosporins but with improved stability and reduced susceptibility to degradation by bacterial enzymes. This makes it a particularly attractive candidate for treating infections caused by multidrug-resistant bacteria.

In clinical trials, patients treated with Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor have shown significant improvements in recovery rates compared to those receiving standard treatments. The compound's ability to maintain efficacy against resistant strains while minimizing adverse effects has been highlighted as a major advantage. Additionally, its favorable pharmacokinetic properties, including good oral bioavailability and rapid absorption, make it suitable for various administration routes.

The development of Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict how different structural modifications will affect the compound's binding affinity and interaction with biological targets. These predictions have guided synthetic efforts and helped optimize the molecule's properties for maximum therapeutic benefit.

The future prospects for Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor are promising, with ongoing research focused on further refining its pharmacological profile and exploring new applications. One area of interest is its potential use in combination therapies, where it could be paired with other antibiotics to enhance efficacy and reduce the risk of resistance development. Additionally, studies are being conducted to investigate its role in treating specific types of infections, such as those caused by methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

The regulatory landscape for novel antibiotics like Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor is stringent but necessary to ensure patient safety and efficacy. Regulatory agencies require extensive documentation demonstrating the compound's safety profile, mechanism of action, and clinical benefits before approving it for widespread use. The rigorous testing process ensures that only compounds meeting high standards are made available to patients worldwide.

In conclusion, Deschloro Desamino 3-Hydroxy 3-Nitrobenzyl Cefaclor, identified by its CAS number 2254162-84-8, represents a significant advancement in antibiotic development. Its unique structural features and promising pharmacological properties make it a valuable tool in the fight against bacterial infections, particularly those caused by resistant strains. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing one of the most pressing challenges in modern medicine.